1-(2-Methylphenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-A]pyrazine-2-carboxamide

• Molecular Formula: C22H23N3O
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 1-(2-methylphenyl)-N-(4-methylphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C22H23N3O/c1-16-9-11-18(12-10-16)23-22(26)25-15-14-24-13-5-8-20(24)21(25)19-7-4-3-6-17(19)2/h3-13,21H,14-15H2,1-2H3,(H,23,26)
• InChI Key: CAWWDZJWCNFMDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)N2CCN3C=CC=C3C2C4=CC=CC=C4C

Description

1-(2-Methylphenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-A]pyrazine-2-carboxamide is a complex organic compound belonging to the class of heterocyclic compounds. This compound features a pyrrolo[1,2-A]pyrazine core, which is a versatile scaffold in organic synthesis and drug development

Preparation Methods

The synthesis of 1-(2-Methylphenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-A]pyrazine-2-carboxamide involves several steps:

Synthetic Routes: The preparation typically starts with the formation of the pyrrolo[1,2-A]pyrazine core through cyclization reactions.

Reaction Conditions: The reactions are usually carried out under controlled temperatures and pressures to ensure high yield and purity.

Industrial Production Methods: Industrial production may involve continuous flow processes to enhance efficiency and scalability.

Chemical Reactions Analysis

1-(2-Methylphenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-A]pyrazine-2-carboxamide undergoes various chemical reactions:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions using reducing agents such as sodium borohydride or lithium aluminum hydride can convert the compound into its reduced forms.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Major Products: The major products formed from these reactions include various derivatives of the original compound, which can be further utilized in different applications.

Scientific Research Applications

1-(2-Methylphenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-A]pyrazine-2-carboxamide has diverse applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is used in the study of biological processes and interactions at the molecular level.

Industry: The compound is utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(2-Methylphenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-A]pyrazine-2-carboxamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound interacts with enzymes, receptors, and other proteins, modulating their activity and function.

Pathways Involved: It influences various biochemical pathways, leading to changes in cellular processes and responses.

Comparison with Similar Compounds

1-(2-Methylphenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-A]pyrazine-2-carboxamide can be compared with other similar compounds:

Similar Compounds: Compounds such as imidazo[1,2-a]pyrazines and other pyrrolo[1,2-a]pyrazine derivatives share structural similarities.

Uniqueness: The presence of specific methylphenyl groups and the unique arrangement of atoms in the compound confer distinct chemical and biological properties, making it valuable for various applications.